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Compound of Interest

Compound Name: N-Desmethyl Rosiglitazone

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-desmethyl rosiglitazone is a major active metabolite of rosiglitazone, a potent
thiazolidinedione-class antidiabetic agent.[1] Rosiglitazone and its metabolites act as selective
agonists for the peroxisome proliferator-activated receptor-gamma (PPARY), a nuclear receptor
that regulates genes involved in glucose and lipid metabolism.[2] Accurate quantification of N-
desmethyl rosiglitazone in biological matrices is crucial for pharmacokinetic,
pharmacodynamic, and toxicological studies. The stability of the analyte in these matrices is a
critical factor that can influence the reliability of these measurements. This document provides
a detailed protocol for assessing the stability of N-desmethyl rosiglitazone in human plasma,
including methodologies for freeze-thaw, short-term bench-top, and long-term storage stability.

Metabolic Pathway of Rosiglitazone

Rosiglitazone is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP2C8
being the major contributor to its N-demethylation to form N-desmethyl rosiglitazone.
CYP2C9 also plays a minor role in this metabolic pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Stability of N-Desmethyl Rosiglitazone
in Biological Matrices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021104#n-desmethyl-rosiglitazone-stability-testing-
in-biological-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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